Cas no 1071695-05-0 (Ethyl 3,3-dimethyl-4-oxocyclohexanecarboxylate)

• Product Name: Ethyl 3,3-dimethyl-4-oxocyclohexanecarboxylate
• CAS No: 1071695-05-0
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 2126201
• Update Time: 2025-10-30

Ethyl 3,3-dimethyl-4-oxocyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3,3-dimethyl-4-oxocyclohexanecarboxylate
• ethyl 3,3-dimethyl-4-oxocyclohexane-1-carboxylate
• Cyclohexanecarboxylicacid,3,3-dimethyl-4-oxo-,ethylester
• Cyclohexanecarboxylic acid, 3,3-dimethyl-4-oxo-, ethyl ester
• Ethyl 3,3-dimethyl-4-oxocyclohexanecarboxylate

• Inchi： 1S/C11H18O3/c1-4-14-10(13)8-5-6-9(12)11(2,3)7-8/h8H,4-7H2,1-3H3
• InChI Key： HGBVVHZXUGJKEV-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(=O)OCC)CC1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 243
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 3,3-dimethyl-4-oxocyclohexanecarboxylate

Ethyl 3,3-dimethyl-4-oxocyclohexanecarboxylate (CAS No. 1071695-05-0): A Comprehensive Overview

Ethyl 3,3-dimethyl-4-oxocyclohexanecarboxylate (CAS No. 1071695-05-0) is a significant compound in the field of organic chemistry and pharmaceutical research. This ester derivative, characterized by its cyclohexane ring with substituent groups, has garnered attention due to its versatile applications and potential in various chemical syntheses. The compound's unique structural properties make it a valuable intermediate in the development of fine chemicals and pharmaceuticals.

The molecular structure of Ethyl 3,3-dimethyl-4-oxocyclohexanecarboxylate consists of a cyclohexane core substituted with two methyl groups at the 3-position and an ester group at the 4-position. This configuration imparts specific reactivity and stability, making it suitable for a wide range of chemical transformations. The presence of the ester functionality allows for further derivatization, enabling the synthesis of more complex molecules.

In recent years, Ethyl 3,3-dimethyl-4-oxocyclohexanecarboxylate has been explored in various research areas, particularly in the synthesis of bioactive molecules. Its cyclohexane ring can serve as a scaffold for designing novel compounds with potential therapeutic effects. For instance, studies have demonstrated its utility in the preparation of nonsteroidal anti-inflammatory agents (NSAIDs) and other pharmacologically active compounds.

The compound's reactivity also makes it a valuable tool in organic synthesis. It can undergo various transformations, such as hydrolysis to form the corresponding carboxylic acid or reduction to yield alcohols. These reactions are crucial in constructing more intricate molecular frameworks, which are often required in drug development.

Recent advancements in synthetic methodologies have further highlighted the importance of Ethyl 3,3-dimethyl-4-oxocyclohexanecarboxylate. Researchers have developed efficient protocols for its preparation and subsequent functionalization, streamlining the process of obtaining derivatives with tailored properties. These methods include catalytic hydrogenation, oxidation reactions, and coupling techniques with other functional groups.

The pharmaceutical industry has shown particular interest in Ethyl 3,3-dimethyl-4-oxocyclohexanecarboxylate due to its potential as a precursor for active pharmaceutical ingredients (APIs). Its structural features allow for modifications that can enhance drug efficacy and reduce side effects. For example, derivatives of this compound have been investigated for their anti-inflammatory and analgesic properties.

In addition to pharmaceutical applications, Ethyl 3,3-dimethyl-4-oxocyclohexanecarboxylate finds utility in agrochemical research. Its derivatives have been explored as intermediates in the synthesis of pesticides and herbicides, contributing to the development of more effective and environmentally friendly agricultural solutions.

The compound's stability under various conditions also makes it a suitable candidate for industrial processes. Its resistance to degradation ensures consistent performance in large-scale reactions and formulations. This reliability is crucial for maintaining product quality and efficiency in industrial applications.

The growing interest in sustainable chemistry has led to investigations into greener synthetic routes for Ethyl 3,3-dimethyl-4-oxocyclohexanecarboxylate. Researchers are exploring biocatalytic methods and solvent-free reactions to minimize environmental impact while maintaining high yields. These efforts align with global trends toward more sustainable chemical practices.

The analytical characterization of Ethyl 3,3-dimethyl-4-oxocyclohexanecarboxylate is another area of active research. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to elucidate its structure and confirm purity. These analytical methods are essential for ensuring the quality and consistency of the compound in various applications.

The future prospects of Ethyl 3,3-dimethyl-4-oxocyclohexanecarboxylate are promising, with ongoing research uncovering new possibilities for its use. As synthetic chemistry continues to evolve, this compound is likely to play an increasingly important role in drug discovery and material science. Its unique properties make it a cornerstone in the development of innovative chemical solutions.